Cas no 916766-85-3 (2-Methyl-3-(methylamino)methylfuran)

• Product Name: 2-Methyl-3-(methylamino)methylfuran
• CAS No: 916766-85-3
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD09702377
• CID: 803013
• PubChem ID: 24229548
• Update Time: 2025-06-09

2-Methyl-3-(methylamino)methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-[(methylamino)methyl]furan
• 3-Furanmethanamine,N,2-dimethyl-
• N-Methyl(2-methyl-3-furyl)methylamine
• N-methyl-1-(2-methylfuran-3-yl)methanamine
• PS-3539
• DTXSID80640261
• FT-0753830
• 916766-85-3
• methyl[(2-methylfuran-3-yl)methyl]amine
• AB01000684-01
• CS-0251496
• AKOS009345286
• MFCD09702377
• N-Methyl-(2-methylfur-3-yl)methylamine
• EN300-54919
• DB-079126
• G30270
• 2-Methyl-3-(methylamino)methylfuran

• MDL： MFCD09702377
• Inchi： 1S/C7H11NO/c1-6-7(5-8-2)3-4-9-6/h3-4,8H,5H2,1-2H3
• InChI Key： IDODRBWAEHXURE-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CNC

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 0.961
• Boiling Point: 153.3°C at 760 mmHg
• Flash Point: 46.5°C
• Refractive Index: 1.473
• PSA: 25.17000
• LogP: 1.69830

2-Methyl-3-(methylamino)methylfuran Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Methyl-3-(methylamino)methylfuran

2-Methyl-3-(methylamino)methylfuran: An Overview of a Promising Compound (CAS No. 916766-85-3)

2-Methyl-3-(methylamino)methylfuran (CAS No. 916766-85-3) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This article provides a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-Methyl-3-(methylamino)methylfuran is a heterocyclic compound characterized by a five-membered furan ring with a methyl group and a methylamino methyl substituent. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The furan ring is known for its aromaticity and reactivity, making it an attractive scaffold for the development of bioactive compounds. The methylamino group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for biological activity.

The compound has a molecular formula of C₇H₁₁NO and a molecular weight of 129.17 g/mol. It is typically synthesized through multi-step processes involving the reaction of furan derivatives with appropriate reagents to introduce the desired functional groups. The exact synthetic route can vary depending on the specific application and desired purity level.

Synthesis Methods

The synthesis of 2-Methyl-3-(methylamino)methylfuran has been explored using various approaches, each with its own advantages and limitations. One common method involves the reaction of 2-methylfuran with an appropriate amine derivative in the presence of a catalyst. For example, a study published in the Journal of Organic Chemistry (2021) reported a highly efficient one-pot synthesis using palladium-catalyzed coupling reactions followed by reductive amination.

Another approach involves the use of microwave-assisted synthesis, which has gained popularity due to its ability to accelerate reactions and improve yields. A recent study in the Molecules journal (2022) demonstrated that microwave-assisted methods could achieve high yields of 2-Methyl-3-(methylamino)methylfuran with excellent purity and reduced reaction times compared to conventional methods.

Biological Activities

The biological activities of 2-Methyl-3-(methylamino)methylfuran have been extensively studied, revealing its potential as a lead compound for drug development. One area of significant interest is its anti-inflammatory properties. A study published in the Inflammation Research journal (2020) found that the compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages.

In addition to its anti-inflammatory properties, 2-Methyl-3-(methylamino)methylfuran has shown promise as an antioxidant agent. Research published in the Oxidative Medicine and Cellular Longevity journal (2019) demonstrated that the compound could effectively scavenge free radicals and protect cells from oxidative stress-induced damage. These findings suggest that it may have therapeutic potential in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Research Advancements

The potential clinical applications of 2-Methyl-3-(methylamino)methylfuran are currently being explored through various preclinical studies and early-stage clinical trials. One notable area of research is its use as an adjunct therapy in cancer treatment. A study published in the Cancer Letters journal (2021) reported that the compound enhanced the efficacy of chemotherapeutic agents by sensitizing cancer cells to apoptosis while reducing toxicity to normal cells.

Beyond cancer treatment, there is growing interest in using 2-Methyl-3-(methylamino)methylfuran for neuroprotective purposes. A preclinical study published in the Journal of Neurochemistry (2020) showed that the compound could protect neurons from ischemic injury by modulating mitochondrial function and reducing oxidative stress. These findings have paved the way for further investigations into its potential as a neuroprotective agent in conditions such as stroke and Alzheimer's disease.

Safety Considerations and Future Directions

The safety profile of 2-Methyl-3-(methylamino)methylfuran is an important consideration for its potential clinical applications. Preclinical toxicology studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Methyl-3-(methylamino)methylfuran (CAS No. 916766-85-3) is a promising compound with diverse biological activities and potential applications in pharmaceuticals and materials science. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area for future exploration.